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acid, 1,2-dihydroxy- (Isocitric Acid)
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Compound of Interest

1,2,3-Propanetricarboxylic acid,
Compound Name:

1,2-dihydroxy-

cat. No.: B1215922

This document provides essential safety and logistical information for the proper disposal of
1,2,3-Propanetricarboxylic acid, 1,2-dihydroxy-, commonly known as isocitric acid. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe handling and compliance with laboratory and environmental
regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to be aware of the immediate safety and
handling requirements for isocitric acid. Personal protective equipment (PPE) is mandatory to
prevent exposure and ensure personal safety.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Item Specifications

) Wear tightly fitting safety
Eye/Face Protection Safety Goggles o ]
goggles with side-shields.

) ] Chemical-resistant, impervious
Skin Protection Gloves o
gloves (e.g., nitrile rubber).

Wear a standard laboratory
Lab Coat
coat.

Conduct all handling and
) ) disposal procedures in a well-
Respiratory Protection Fume Hood )
ventilated area, preferably

within a chemical fume hood.

In the event of accidental exposure, follow these first aid measures immediately:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

 After skin contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes. Get medical aid if irritation develops and persists.

 After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

 After ingestion: If swallowed, do NOT induce vomiting. Get medical aid.

Spill and Leak Procedures

In the case of a spill, prevent further leakage or spillage if it is safe to do so.[1] Do not let the
chemical enter drains, as discharge into the environment must be avoided.[1] For containment
and cleanup, collect the material and place it in suitable, closed containers for disposal.[1]

Step-by-Step Disposal Protocol

The proper disposal of isocitric acid involves a systematic approach to neutralization and waste
management. This protocol provides a detailed methodology for safe disposal.
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Experimental Protocol: Neutralization of Isocitric Acid
Waste

Objective: To neutralize acidic isocitric acid waste to a pH range of 6.0-8.0 before disposal, in
accordance with general laboratory safety guidelines.

Materials:

Isocitric acid waste solution

Sodium bicarbonate (baking soda) or another weak base

pH indicator strips or a calibrated pH meter

Stirring rod

Appropriate beakers or containers for waste collection and neutralization

Personal Protective Equipment (as specified above)
Procedure:
e Preparation: Don all required PPE and work within a certified chemical fume hood.

« Dilution: If the isocitric acid waste is concentrated, it should first be diluted. Slowly add the
acid to a large volume of cold water, stirring continuously. This helps to dissipate any heat
generated during dilution.

¢ Neutralization:

o Slowly add a weak base, such as sodium bicarbonate, to the diluted isocitric acid solution
while stirring gently.

o Be cautious of potential foaming or fizzing, which can occur as carbon dioxide is released
during the neutralization reaction.

o Periodically check the pH of the solution using pH indicator strips or a pH meter.
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» pH Confirmation: Continue adding the weak base in small increments until the pH of the
solution is between 6.0 and 8.0.

» Final Disposal: Once the pH is confirmed to be within the neutral range, the solution can
typically be poured down the drain with a copious amount of running water, as long as this
complies with local and institutional regulations. If local regulations prohibit drain disposal,
the neutralized solution should be collected in a properly labeled hazardous waste container
for pickup by a certified waste disposal service.

Quantitative Data Summary:

Parameter Value/Range Notes

Ensures the waste is safe for

Target pH for Neutralization 6.0-8.0 drain disposal where
permitted.
Recommended Neutralizing ) ) A weak base that is readily
Sodium Bicarbonate ]
Agent available and safe to handle.

Logical Workflow for Isocitric Acid Disposal

The following diagram illustrates the decision-making process for the proper disposal of isocitric
acid.

Caption: Decision-making workflow for the safe disposal of isocitric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 1,2,3-Propanetricarboxylic acid, 1,2-
dihydroxy- (Isocitric Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215922#1-2-3-propanetricarboxylic-acid-1-2-
dihydroxy-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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